2-Ethoxy-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-ethoxy-1-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C19H25N3O3/c1-3-24-13-18(23)22-10-6-8-15(12-22)11-17-20-19(21-25-17)16-9-5-4-7-14(16)2/h4-5,7,9,15H,3,6,8,10-13H2,1-2H3
• InChI Key: YNKXZMAIDNCOSK-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CCCC(C1)CC2=NC(=NO2)C3=CC=CC=C3C
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

2-Ethoxy-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

• Synthesized derivatives of thiazoles and their fused counterparts, including compounds similar to 2-Ethoxy-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone, have shown antimicrobial activities against bacterial and fungal isolates. This includes activity against Escherichia coli, Xanthomonas citri, Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008).

Synthesis of Novel Derivatives

• New pyridine derivatives have been synthesized using amino substituted benzothiazoles and chloropyridine carboxylic acid, leading to compounds with variable and modest antimicrobial activity. This includes the synthesis of amide derivatives and their evaluation against various bacterial and fungal strains (Patel et al., 2011).

Urban Gradients in Ecological Studies

• The compound has been used in ecological studies to understand urban gradients, where novel processes for preparing related compounds with anti-inflammatory properties have been disclosed. This involves a series of transformations and rearrangements to obtain the desired compounds (Matson, 1990).

Heterocyclic Rearrangements

• Studies on heterocyclic rearrangements involving similar compounds have led to the conversion of arylisoxazole carboxylic acids into oxadiazoles, confirming the structures through single crystal X-ray analysis and exploring their potential applications (Potkin et al., 2012).

Spectroscopic Characterization and Cytotoxic Studies

• Synthesis and characterization of related compounds using click chemistry approaches have been conducted, with evaluation of their thermal stability, structural confirmation through single crystal XRD analysis, and cytotoxicity assessment. This research contributes to understanding the pharmacokinetics and potential biological applications of these compounds (Govindhan et al., 2017).